Hydroxylamine Hydrochloride

• CAS No.: 5470-11-1
• Product Name: Hydroxylamine Hydrochloride
• Molecular Formula: NH2OH.HCl; ClH4NO
• Molecular Weight: 69.49 g/mol
• IUPAC Name: hydron;hydroxylamine;chloride
• Standard InChI: InChI=1S/ClH.H3NO/c;1-2/h1H;2H,1H2
• Standard InChIKey: WTDHULULXKLSOZ-UHFFFAOYSA-N
• SMILES: [H+].NO.[Cl-]
• Canonical SMILES: [NH3+]O.[Cl-]
• Boiling Point: Decomposes (NTP, 1992)
• Density: 1.67 at 63 °F (NTP, 1992); 1.7 g/cm³
• Melting Point: 304 °F (Decomposes) (NTP, 1992); 154 °C
• Physical Description: Hydroxylamine hydrochloride appears as colorless or off-white crystalline solid. pH (0.1 molar aqueous solution) 3.4. pH (0.2 molar aqueous solution) 3.2. (NTP, 1992); OtherSolid; PelletsLargeCrystals; COLOURLESS HYGROSCOPIC CRYSTALS.
• Description: Hydroxylamine hydrochloride appears as colorless or off-white crystalline solid. pH (0.1 molar aqueous solution) 3.4. pH (0.2 molar aqueous solution) 3.2. (NTP, 1992); Hydroxylamine hydrochloride is an organic molecular entity.; A colorless inorganic compound (HONH2) used in organic synthesis and as a reducing agent, due to its ability to donate nitric oxide.
• Solubility: greater than or equal to 100 mg/mL at 66° F (NTP, 1992); Solubility in water, g/100ml at 25 °C: 94 (freely soluble)
• Synonyms: Hydroxyamine Hydrochloride; Hydroxyammonium Chloride; Hydroxylamine Chloride; Hydroxylamine Chlorohydrate; Hydroxylammonium Chloride; Oxammonium Hydrochloride
• PubChem Compound: 21977393
• Last Modified: Nov 11 2021